Revealing the order–disorder type phase transition mechanism in two new supramolecular clathrates†

CrystEngComm Pub Date: 2023-02-09 DOI: 10.1039/D2CE01419J

Abstract

Phase transition materials can be applied for energy storage or environmental temperature control due to their characteristic of releasing or absorbing a large amount of heat near phase transition temperature. Herein, two new supramolecular-based compounds [(NRT)-(18-crown-6)][ClO4] and [(NRT)-(18-crown-6)][BF4] (1 and 2) have been constructed and their phase transitions were systematically characterized by DSC, variable temperature single-crystal/powder X-ray analysis and Raman spectroscopy.

Graphical abstract: Revealing the order–disorder type phase transition mechanism in two new supramolecular clathrates
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